N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydropyrimidine-4-carboxamide

• IUPAC Name: N-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)ethyl]-2,4-dioxo-3-phenyl-1H-pyrimidine-6-carboxamide
• InChI: InChI=1S/C20H19N5O4/c26-17-9-8-15(13-6-7-13)23-24(17)11-10-21-19(28)16-12-18(27)25(20(29)22-16)14-4-2-1-3-5-14/h1-5,8-9,12-13H,6-7,10-11H2,(H,21,28)(H,22,29)
• InChI Key: BFRAYLHUPCQOPE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C=C2)CCNC(=O)C3=CC(=O)N(C(=O)N3)C4=CC=CC=C4
• Molecular Formula: C20H19N5O4
• Molecular Weight: 393.4 g/mol
• CAS No.: 2034564-04-8

Description

N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydropyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C20H19N5O4 and its molecular weight is 393.403. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Derivatives

Heterocyclic compounds, such as pyrimidines, pyrazolopyrimidines, and pyridazines, have been synthesized through various chemical reactions, including condensation, cyclization, and alkylation. These processes have led to the development of compounds with potential applications in medicinal chemistry, due to their diverse biological activities. The synthesis often involves the reaction of intermediates under specific conditions to yield novel heterocyclic systems with potential pharmaceutical relevance (Abdalha, El-Regal, El-Kassaby, & Ali, 2011).

Potential Biological Activities

Compounds structurally related to N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydropyrimidine-4-carboxamide have shown a range of biological activities, including anticancer and anti-inflammatory effects. For instance, novel pyrazolopyrimidines derivatives have been evaluated as anticancer and anti-5-lipoxygenase agents, highlighting the potential of such compounds in the development of new therapeutic agents (Rahmouni et al., 2016).

Antimicrobial Activities

Several heterocyclic compounds derived from pyrimidine and related structures have been synthesized and evaluated for their antimicrobial properties. These studies contribute to the understanding of how structural modifications can impact the biological activities of such molecules, potentially leading to the development of new antimicrobial agents (Flefel et al., 2018).